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Compound of Interest

Compound Name: Lesogaberan napadisylate

Cat. No.: B11934014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lesogaberan (also known as AZD3355) is a potent and selective agonist of the GABA-B

receptor.[1] As a critical component of inhibitory neurotransmission in the central nervous

system, the GABA-B receptor is a key target in drug development for various neurological and

physiological conditions. Proper dissolution and preparation of Lesogaberan napadisylate are

paramount for accurate and reproducible in vitro studies investigating its therapeutic potential.

These application notes provide detailed protocols for the dissolution of Lesogaberan
napadisylate for use in cell culture experiments, alongside an overview of its mechanism of

action.

Mechanism of Action
Lesogaberan exerts its effects by binding to and activating GABA-B receptors, which are G-

protein coupled receptors (GPCRs). Activation of the GABA-B receptor leads to the dissociation

of the associated Gi/o protein into its Gα and Gβγ subunits. These subunits then modulate

downstream effectors, leading to a net inhibitory effect on neuronal excitability. Key

downstream events include the activation of G-protein-coupled inwardly rectifying potassium

(GIRK) channels, inhibition of voltage-gated calcium channels, and inhibition of adenylyl

cyclase activity.
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Data Presentation: Solubility of Lesogaberan Salts
While specific quantitative solubility data for Lesogaberan napadisylate in common laboratory

solvents is not readily available from commercial suppliers, a documented method for its

dissolution for cell culture has been published. For reference, solubility information for the

hydrochloride salt of Lesogaberan is also provided as a potential alternative, noting that the

different salt form may influence solubility characteristics.

Compound Salt
Form

Solvent
Reported
Concentration

Notes

Lesogaberan

(AZD3355)

Normal Saline (0.9%

NaCl)
2 mM (Stock Solution)

Successfully used for

preparing working

solutions in DMEM for

cell culture.

Lesogaberan

Hydrochloride

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 6 mg/mL

A complex solvent

system primarily for in

vivo studies, but

indicates DMSO

compatibility.

Lesogaberan

Hydrochloride

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 6 mg/mL

Another in vivo

formulation

demonstrating

solubility in a DMSO-

based vehicle.

Lesogaberan

Hydrochloride

10% DMSO, 90%

Corn Oil
≥ 6 mg/mL

An oil-based

formulation for in vivo

use.

Experimental Protocols
Protocol 1: Preparation of Lesogaberan Napadisylate
Stock Solution in Saline for Cell Culture
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This protocol is based on a published study and is the recommended method for preparing

Lesogaberan napadisylate for in vitro experiments.

Materials:

Lesogaberan napadisylate powder

Sterile normal saline (0.9% sodium chloride)

Sterile microcentrifuge tubes

Sterile filtered pipette tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

maintain the sterility of the stock solution.

Weighing: Accurately weigh the desired amount of Lesogaberan napadisylate powder.

Reconstitution: Add the appropriate volume of sterile normal saline to the powder to achieve

a 2 mM stock solution.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming or brief sonication may be used to aid dissolution if necessary, but avoid excessive

heat.

Sterilization (Optional): If the initial components were not sterile, filter the stock solution

through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
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Materials:

2 mM Lesogaberan napadisylate stock solution (from Protocol 1)

Complete cell culture medium (e.g., DMEM with serum and antibiotics)

Sterile microcentrifuge tubes or plates

Sterile filtered pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 2 mM Lesogaberan napadisylate stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final working concentrations. For example, to prepare a 100 µM

intermediate solution, add 5 µL of the 2 mM stock to 95 µL of medium. Then, use this

intermediate solution to make final dilutions in your cell culture plates.

Application to Cells: Add the final diluted Lesogaberan napadisylate solutions to your cell

cultures and proceed with the experiment. In vitro studies have successfully used working

concentrations in the range of 3 nM to 300 nM.
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Caption: Experimental workflow for preparing Lesogaberan napadisylate solutions.
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Caption: GABA-B receptor signaling pathway activated by Lesogaberan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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